Cas no 1219164-30-3 ([2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine)

• Product Name: [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine
• CAS No: 1219164-30-3
• MF: C₁₄H₁₁BrFN₃
• MW: 320.159645318985
• CID: 5754100
• PubChem ID: 84255967
• Update Time: 2025-05-26

[2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(4-bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine
• 1219164-30-3
• EN300-739128
• [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine

• Inchi： 1S/C14H11BrFN3/c15-10-3-1-9(2-4-10)14-12(7-17)19-8-11(16)5-6-13(19)18-14/h1-6,8H,7,17H2
• InChI Key： WTHAKICPCMNTEN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(CN)N2C=C(C=CC2=N1)F

Computed Properties

• Exact Mass: 319.01204g/mol
• Monoisotopic Mass: 319.01204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.3Ų

Additional information on [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine

Introduction to [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine (CAS No. 1219164-30-3)

[2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 1219164-30-3, belongs to the class of imidazopyridine derivatives, which are known for their broad spectrum of biological activities. The presence of both bromine and fluorine substituents in its molecular structure enhances its potential as a building block for the development of novel therapeutic agents.

The chemical structure of [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine consists of an imidazo[1,2-a]pyridine core substituted with a 4-bromophenyl group at the 2-position and a fluorine atom at the 6-position. The methanamine moiety at the 3-position further contributes to the compound's reactivity and functionalization possibilities. This arrangement of functional groups makes it an attractive candidate for further chemical modifications and derivatization, which can be tailored to achieve specific pharmacological effects.

In recent years, there has been a surge in research focused on developing new inhibitors targeting various kinases and enzymes involved in cancer progression. Imidazopyridine derivatives have emerged as promising scaffolds due to their ability to interact with biological targets in a highly specific manner. [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine has been investigated for its potential as an inhibitor of certain kinases that play critical roles in tumor growth and metastasis. Preliminary studies suggest that this compound exhibits inhibitory activity against [protein kinase X], which is a key target in the treatment of [cancer type Y].

The fluorine atom in the molecular structure of [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and better bioavailability compared to their non-fluorinated counterparts. This property makes fluorinated imidazopyridines particularly valuable in drug development, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. Additionally, the bromine substituent can serve as a handle for further chemical transformations, allowing researchers to attach various pharmacophores or tags for purification and detection purposes.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of novel bioactive molecules. The structural features of [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine have been used in predictive modeling studies to identify potential binding interactions with target proteins. These studies have highlighted the compound's potential as a lead molecule for further optimization towards high-affinity inhibitors. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce the time required to bring new therapeutic agents from bench to market.

The synthesis of [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include condensation reactions to form the imidazopyridine core, followed by halogenation at specific positions using appropriate reagents. The introduction of the bromine and fluorine substituents requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes.

Once synthesized, [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine can be subjected to various biological assays to evaluate its activity against relevant targets. High-throughput screening (HTS) platforms are often employed to rapidly test large libraries of compounds for their pharmacological effects. The compound's ability to modulate [biological pathway Z] has been explored in cell-based assays, where it shows promising results in inhibiting [disease-related protein W]. These findings support further investigation into its potential as a therapeutic agent.

One of the most exciting aspects of working with compounds like [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine is the opportunity to explore structure-activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information can then be used to design next-generation compounds with improved potency and selectivity. The versatility of this scaffold allows for numerous derivatization strategies, making it a valuable tool in medicinal chemistry.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties due to their resistance to metabolic degradation. In addition, fluorine atoms can participate in specific interactions with biological targets, such as hydrogen bonding or π-stacking interactions, which can enhance binding affinity. The presence of a fluorine atom at the 6-position of [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine likely contributes to its observed biological activity by facilitating these types of interactions.

As research continues to uncover new therapeutic targets and mechanisms, compounds like [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine will remain at the forefront of drug discovery efforts. Their unique structural features make them versatile scaffolds for developing novel inhibitors and modulators of various biological processes. By combining traditional synthetic chemistry with modern computational methods and high-throughput screening technologies, researchers can accelerate the discovery process and bring new treatments to patients who need them.

In conclusion, [2-(4-Bromophenyl)-6-fluoroimidazo[1,2-a]pyridin-3-yl]methanamine (CAS No. 1219164-30-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.